Cas no 2229300-03-0 (tert-butyl N-2-(2,3-dimethylphenyl)-1-oxopropan-2-ylcarbamate)

• Product Name: tert-butyl N-2-(2,3-dimethylphenyl)-1-oxopropan-2-ylcarbamate
• CAS No: 2229300-03-0
• MF: C₁₆H₂₃NO₃
• MW: 277.358724832535
• CID: 6055097
• PubChem ID: 165712174
• Update Time: 2025-11-06

tert-butyl N-2-(2,3-dimethylphenyl)-1-oxopropan-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-(2,3-dimethylphenyl)-1-oxopropan-2-ylcarbamate
• 2229300-03-0
• EN300-1890773
• tert-butyl N-[2-(2,3-dimethylphenyl)-1-oxopropan-2-yl]carbamate

• Inchi： 1S/C16H23NO3/c1-11-8-7-9-13(12(11)2)16(6,10-18)17-14(19)20-15(3,4)5/h7-10H,1-6H3,(H,17,19)
• InChI Key： GMKRGLSQPBIWTK-UHFFFAOYSA-N
• SMILES： O(C(NC(C=O)(C)C1C=CC=C(C)C=1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 277.16779360g/mol
• Monoisotopic Mass: 277.16779360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 55.4Ų

Additional information on tert-butyl N-2-(2,3-dimethylphenyl)-1-oxopropan-2-ylcarbamate

Introduction to Tert-butyl N-2-(2,3-dimethylphenyl)-1-oxopropan-2-ylcarbamate (CAS No. 2229300-03-0)

Tert-butyl N-2-(2,3-dimethylphenyl)-1-oxopropan-2-ylcarbamate, identified by its CAS number 2229300-03-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of carbamates, which are widely recognized for their versatile applications in medicinal chemistry, agrochemicals, and material science. The structural features of tert-butyl N-2-(2,3-dimethylphenyl)-1-oxopropan-2-ylcarbamate make it a promising candidate for further exploration in drug discovery and industrial applications.

The molecular structure of this compound consists of a tert-butyl group attached to a carbamate moiety, which is further linked to a 2-(2,3-dimethylphenyl)-1-oxopropan-2-yl fragment. This arrangement imparts unique chemical properties that are conducive to various synthetic transformations and biological interactions. The presence of the dimethylphenyl group enhances the lipophilicity of the molecule, making it more suitable for membrane interactions and metabolic stability. Such characteristics are particularly valuable in the development of novel therapeutic agents that require optimal pharmacokinetic profiles.

In recent years, there has been a growing interest in carbamate-based compounds due to their potential as bioactive molecules. The tert-butyl N-2-(2,3-dimethylphenyl)-1-oxopropan-2-ylcarbamate has been studied for its potential role in modulating enzymatic activities and receptor interactions. For instance, researchers have explored its interaction with esterases and proteases, which are critical targets in the treatment of neurological disorders and inflammatory conditions. Preliminary studies suggest that this compound may exhibit inhibitory effects on specific enzymes by virtue of its structural framework.

The synthesis of tert-butyl N-2-(2,3-dimethylphenyl)-1-oxopropan-2-ylcarbamate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the carbamate group typically involves the reaction of an acid chloride or anhydride with a nucleophile, followed by subsequent functionalization to incorporate the dimethylphenyl and tert-butyl substituents. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to enhance yield and purity. These techniques align with contemporary trends in synthetic organic chemistry, where efficiency and sustainability are paramount.

One of the most compelling aspects of tert-butyl N-2-(2,3-dimethylphenyl)-1-oxopropan-2-ylcarbamate is its potential as a building block for more complex molecules. In drug discovery pipelines, such intermediates are invaluable for generating libraries of compounds that can be screened for biological activity. The structural diversity offered by this compound allows chemists to explore various modifications, including halogenation, alkylation, and heterocyclic ring formations. These modifications can lead to novel derivatives with enhanced potency or selectivity.

Recent advancements in computational chemistry have further accelerated the exploration of tert-butyl N-2-(2,3-dimethylphenyl)-1-oxopropan-2-ylcarbamate. Molecular modeling studies have been conducted to predict its binding affinity to target proteins and enzymes. These simulations provide critical insights into the compound's mechanism of action and help guide experimental design. By integrating computational approaches with traditional wet chemistry techniques, researchers can optimize synthetic routes and predict biological outcomes with greater confidence.

The industrial relevance of this compound is also underscored by its potential applications in agrochemicals. Carbamates are well-known for their role as insecticides and herbicides due to their ability to disrupt neurotransmitter systems in pests. The structural features of tert-butyl N-2-(2,3-dimethylphenyl)-1-oxopropan-2-ylcarbamate may confer similar properties, making it a candidate for developing next-generation crop protection agents. Such applications would contribute to sustainable agriculture by providing effective solutions against resistant pests while minimizing environmental impact.

In conclusion, tert-butyl N-2-(2,3-dimethylphenyl)-1-oxopropan-2-ylcarbamate (CAS No. 2229300-03) represents a fascinating compound with broad utility across multiple domains. Its unique structural attributes and synthetic accessibility make it a valuable asset in pharmaceutical research and industrial chemistry. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly pivotal role in shaping future therapies and materials science innovations.